Cas no 1807131-39-0 (5-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine)

• Product Name: 5-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine
• CAS No: 1807131-39-0
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4883222
• Update Time: 2025-05-25

5-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine

• Inchi： 1S/C7H5F3N2O2/c1-3-4(6(8)9)2-11-7(10)5(3)12(13)14/h2,6H,1H3
• InChI Key： AGUZRQIBTXYBDY-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C=1C)[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 5-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine

Research Briefing on 5-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine (CAS: 1807131-39-0) in Chemical Biology and Pharmaceutical Applications

5-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine (CAS: 1807131-39-0) is a fluorinated pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound's unique structural features, including the difluoromethyl and nitro functional groups, make it a promising candidate for various applications, ranging from medicinal chemistry to agrochemical development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, positioning it as a valuable scaffold for drug discovery and development.

The synthesis of 5-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine has been optimized in recent years, with several research groups reporting efficient routes to access this compound. A notable approach involves the fluorination of precursor pyridine derivatives under mild conditions, followed by nitration and difluoromethylation steps. These synthetic advancements have enabled the production of the compound in high yields and purity, facilitating further exploration of its properties and applications. The compound's stability under physiological conditions has also been investigated, with promising results suggesting its suitability for in vivo studies.

In medicinal chemistry, 5-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine has been explored as a key intermediate in the development of novel therapeutic agents. Its fluorinated structure is particularly attractive for designing inhibitors targeting enzymes such as kinases and proteases, where the fluorine atoms can enhance binding affinity and metabolic stability. Recent studies have demonstrated its utility in the synthesis of potential anticancer and anti-inflammatory compounds, with some derivatives showing potent activity in preclinical models. Additionally, the nitro group offers opportunities for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

Beyond pharmaceuticals, this compound has also shown promise in agrochemical applications. Its fluorinated pyridine core is a common motif in herbicides and pesticides, and researchers have begun investigating its efficacy in controlling plant pathogens. Preliminary studies indicate that derivatives of 5-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine exhibit strong herbicidal activity with low toxicity to non-target organisms, making them potential candidates for sustainable crop protection solutions. Further optimization of these derivatives is ongoing to improve their environmental profiles and field performance.

In conclusion, 5-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine (CAS: 1807131-39-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its synthetic accessibility, structural diversity, and potential biological activities make it a focal point for ongoing investigations. Future research directions may include the development of more efficient synthetic routes, exploration of additional biological targets, and evaluation of its environmental impact in agrochemical applications. As the field advances, this compound is likely to play an increasingly important role in the discovery of new drugs and agrochemicals.